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Compound of Interest

Compound Name: Bis-methacrylate-PEG5

Cat. No.: B3099053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and

biomedical applications of Bis-methacrylate-PEG5, a short-chain polyethylene glycol

dimethacrylate (PEGDMA) crosslinker. This document details the experimental protocols,

quantitative data, and underlying principles for its use in developing advanced biomaterials.

Introduction
Polyethylene glycol (PEG)-based hydrogels are cornerstones in biomedical research and

applications due to their biocompatibility, hydrophilicity, and tunable physical properties.[1][2]

Bis-methacrylate-PEG5, also known as pentaethylene glycol dimethacrylate, is a bifunctional

monomer featuring a central chain of five ethylene glycol units end-capped with methacrylate

groups. This structure allows for the formation of crosslinked hydrogel networks through

polymerization, making it a valuable component in tissue engineering, drug delivery systems,

and dental materials.[3][4] The short PEG chain length imparts distinct properties to the

resulting hydrogels, notably higher stiffness and lower swelling ratios compared to those

formed from higher molecular weight PEG dimethacrylates.[5]

Synthesis of Bis-methacrylate-PEG5
The synthesis of Bis-methacrylate-PEG5 typically involves the esterification of pentaethylene

glycol with methacrylic acid or its derivatives, such as methacrylic anhydride or methacryloyl

chloride.[6][7] A common and effective method utilizes methacrylic anhydride in the presence of
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a base catalyst.[6] Microwave-assisted synthesis has also emerged as a rapid and efficient

alternative to conventional heating.[8][9]

Physicochemical Properties of Bis-methacrylate-PEG5
Property Value Reference

Chemical Formula C18H30O8 (Derived)

Molecular Weight 374.43 g/mol (Calculated)

Appearance
Colorless to slightly yellow

viscous liquid
[10]

Boiling Point >200 °C / 2 mmHg

Density ~1.041 g/cm³ [4]

Refractive Index ~1.460 (at 20 °C) [4]

Experimental Protocols
Synthesis of Bis-methacrylate-PEG5 via Esterification
This protocol is a generalized procedure based on common laboratory practices for the

synthesis of PEG dimethacrylates.[6][7]

Materials:

Pentaethylene glycol

Methacrylic anhydride

Triethylamine (TEA) or other suitable base catalyst

Dichloromethane (DCM), anhydrous

Hydroquinone (inhibitor)

Sodium bicarbonate solution (5% w/v)

Brine solution
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Anhydrous magnesium sulfate or sodium sulfate

Alumina (for filtration)

Diethyl ether (for precipitation)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve

pentaethylene glycol in anhydrous dichloromethane.

Add a catalytic amount of triethylamine.

To this solution, add methacrylic anhydride (typically a 2.2 molar equivalent to the hydroxyl

groups of the PEG) dropwise while stirring in an ice bath to control the exothermic reaction.

Add a small amount of hydroquinone to inhibit premature polymerization.

Allow the reaction to warm to room temperature and stir for 24-48 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) or ¹H NMR.

Upon completion, wash the reaction mixture sequentially with 5% sodium bicarbonate

solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.

For further purification, the crude product can be passed through a short column of alumina

and/or precipitated from a concentrated DCM solution into cold diethyl ether.

Dry the final product under vacuum to remove any residual solvent.

Hydrogel Fabrication by Photopolymerization
Materials:

Bis-methacrylate-PEG5
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Photoinitiator (e.g., Irgacure 2959, LAP)

Phosphate-buffered saline (PBS) or cell culture medium

UV light source (365 nm)

Procedure:

Prepare a precursor solution by dissolving Bis-methacrylate-PEG5 in PBS or cell culture

medium to the desired concentration (e.g., 10-30% w/v).

Add the photoinitiator to the precursor solution at a suitable concentration (e.g., 0.05-0.5%

w/v) and ensure it is fully dissolved.

Pipette the precursor solution into a mold of the desired shape and size.

Expose the solution to UV light for a sufficient duration to ensure complete crosslinking. The

exposure time will depend on the photoinitiator concentration, light intensity, and sample

thickness.

After polymerization, the resulting hydrogel can be swelled in PBS or culture medium to

reach equilibrium.

Characterization of Bis-methacrylate-PEG5 and its
Hydrogels
Chemical Structure Verification

¹H NMR (Proton Nuclear Magnetic Resonance): Used to confirm the addition of methacrylate

groups to the PEG backbone. Key signals to observe include the vinyl protons of the

methacrylate group (around 5.5-6.1 ppm) and the methylene protons adjacent to the ester

linkage (around 4.3 ppm).[6]

MALDI-TOF MS (Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass

Spectrometry): Provides information on the molecular weight and molecular weight

distribution of the synthesized Bis-methacrylate-PEG5, confirming the purity of the product.

[6]
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Hydrogel Properties
The mechanical and swelling properties of hydrogels are critical for their performance in

biomedical applications and are highly dependent on the precursor molecular weight and

concentration.

Property
Typical Range for
Low MW PEGDA
Hydrogels

Factors Influencing
the Property

Reference

Compressive Modulus
0.4 - 1.7 MPa (for 20-

40 wt% total polymer)

Increases with

increasing polymer

concentration and

decreasing PEG

molecular weight.

[5]

Swelling Ratio

Decreases with

increasing polymer

concentration and

decreasing PEG

molecular weight.

The degree of

crosslinking and

hydrophilicity of the

polymer network.

[11]

Mesh Size

Smaller for lower

molecular weight

precursors.

Influences nutrient

and oxygen transport,

as well as cell

migration and

proliferation within the

hydrogel.

[12]

Biomedical Applications
The unique properties of hydrogels derived from Bis-methacrylate-PEG5 make them suitable

for a variety of biomedical applications.

Tissue Engineering: The tunable mechanical properties allow for the creation of scaffolds

that can mimic the stiffness of various tissues, influencing cell behavior such as adhesion,

proliferation, and differentiation.[2][12] The covalent crosslinking provides a stable three-

dimensional environment for encapsulated cells.
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Drug Delivery: These hydrogels can serve as matrices for the controlled release of

therapeutic agents.[1] The mesh size of the hydrogel network governs the diffusion rate of

the encapsulated molecules.

Dental Materials: Due to their rapid polymerization and mechanical strength, short-chain

dimethacrylates are used in dental composites and adhesives.[4]

3D Printing and Bioprinting: The photopolymerizable nature of Bis-methacrylate-PEG5
makes it an ideal component of bio-inks for the fabrication of complex, cell-laden constructs.

[13]

Signaling Pathways and Cellular Interactions
While the term "bioinert" is often used to describe PEG, the physical properties of the hydrogel

matrix, such as stiffness and degradability, can significantly influence cell behavior through

mechanotransduction. Stiffer hydrogels, typical of those formed from low molecular weight

PEGDA, have been shown to influence intracellular signaling pathways that regulate cell

spreading, proliferation, and differentiation.[14] For instance, the stiffness of the extracellular

matrix can impact pathways involving focal adhesions and the cytoskeleton, ultimately affecting

gene expression.
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Synthesis workflow for Bis-methacrylate-PEG5.
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Hydrogel formation and its biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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